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Compound of Interest

Compound Name: Dotetracontane

Cat. No.: B1595039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of dotetracontane, focusing on its

fundamental chemical properties. Currently, the primary application of dotetracontane within

the scientific community is as an analytical standard. Publicly available research on its specific

biological activities, applications in drug development, or involvement in cellular signaling

pathways is limited. Therefore, this document focuses on its established physicochemical data

and presents a conceptual workflow for its analytical characterization.

Physicochemical Data
The essential quantitative data for dotetracontane are summarized below. These properties

are critical for its use as a certified reference material in analytical laboratories.

Property Value Reference(s)

CAS Registry Number 7098-20-6 [1][2][3]

Molecular Formula C₄₂H₈₆ [1][3][4]

Molecular Weight 591.13 g/mol [2]

Alternate Name n-Dotetracontane [1]
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Experimental Protocols
Detailed experimental protocols for biological evaluation or use in drug development for

dotetracontane are not readily available in scientific literature. Its use is predominantly

confined to analytical chemistry, where it serves as a standard for techniques like gas

chromatography-mass spectrometry (GC-MS) to identify and quantify long-chain alkanes in

various matrices. The protocol for this application would involve preparing standard solutions of

dotetracontane at known concentrations to generate a calibration curve.

Conceptual Analytical Workflow
Given the absence of data on biological pathways, the following diagram illustrates a logical

workflow for the chemical identification and purity verification of a dotetracontane standard.

This process is fundamental to ensuring the quality of the standard before its use in any

analytical application.
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Caption: Conceptual workflow for the analytical validation of dotetracontane.

In conclusion, dotetracontane is a well-characterized long-chain alkane serving a specific and

important role as an analytical standard. Further research would be required to determine if it

possesses any biological activities or potential for application in drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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